Cas no 6440-04-6 (5-amino-1,2,3-thiadiazole-4-carboxylic acid)
6440-04-6 structure
Product Name:5-amino-1,2,3-thiadiazole-4-carboxylic acid
CAS No:6440-04-6
MF:C3H3N3O2S
MW:145.139818429947
CID:5227432
PubChem ID:55282062
Update Time:2024-03-01
5-amino-1,2,3-thiadiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-4-carboxylic acid, 5-amino-
- 5-amino-1,2,3-thiadiazole-4-carboxylic acid
-
- Inchi: 1S/C3H3N3O2S/c4-2-1(3(7)8)5-6-9-2/h4H2,(H,7,8)
- InChI Key: GLMGIPBAZOXMIH-UHFFFAOYSA-N
- SMILES: S1C(N)=C(C(O)=O)N=N1
Computed Properties
- Exact Mass: 144.99459752g/mol
- Monoisotopic Mass: 144.99459752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 117Ų
5-amino-1,2,3-thiadiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-144515-0.05g |
5-amino-1,2,3-thiadiazole-4-carboxylic acid |
6440-04-6 | 95% | 0.05g |
$229.0 | 2023-05-25 | |
| Enamine | EN300-144515-0.1g |
5-amino-1,2,3-thiadiazole-4-carboxylic acid |
6440-04-6 | 95% | 0.1g |
$342.0 | 2023-05-25 | |
| Enamine | EN300-144515-0.25g |
5-amino-1,2,3-thiadiazole-4-carboxylic acid |
6440-04-6 | 95% | 0.25g |
$487.0 | 2023-05-25 | |
| Enamine | EN300-144515-0.5g |
5-amino-1,2,3-thiadiazole-4-carboxylic acid |
6440-04-6 | 95% | 0.5g |
$768.0 | 2023-05-25 | |
| Enamine | EN300-144515-1.0g |
5-amino-1,2,3-thiadiazole-4-carboxylic acid |
6440-04-6 | 95% | 1g |
$986.0 | 2023-05-25 | |
| Enamine | EN300-144515-2.5g |
5-amino-1,2,3-thiadiazole-4-carboxylic acid |
6440-04-6 | 95% | 2.5g |
$1931.0 | 2023-05-25 | |
| Enamine | EN300-144515-5.0g |
5-amino-1,2,3-thiadiazole-4-carboxylic acid |
6440-04-6 | 95% | 5g |
$2858.0 | 2023-05-25 | |
| Enamine | EN300-144515-10.0g |
5-amino-1,2,3-thiadiazole-4-carboxylic acid |
6440-04-6 | 95% | 10g |
$4236.0 | 2023-05-25 | |
| 1PlusChem | 1P028AVP-50mg |
5-amino-1,2,3-thiadiazole-4-carboxylicacid |
6440-04-6 | 95% | 50mg |
$335.00 | 2024-04-22 | |
| 1PlusChem | 1P028AVP-100mg |
5-amino-1,2,3-thiadiazole-4-carboxylicacid |
6440-04-6 | 95% | 100mg |
$485.00 | 2024-04-22 |
5-amino-1,2,3-thiadiazole-4-carboxylic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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